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Compound of Interest

Compound Name:
(2,5-Dichloropentyl)ammonium

chloride

Cat. No.: B1363522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Identification and Properties
(2,5-Dichloropentyl)ammonium chloride, systematically known as 2,5-dichloropentan-1-

amine hydrochloride, is a chemical compound with significant potential in medicinal chemistry

and biochemical research. Its utility primarily lies in its role as a versatile building block for the

synthesis of more complex molecules.

Chemical Identifiers
A crucial aspect of handling and researching any chemical compound is its accurate

identification. The primary identifiers for (2,5-Dichloropentyl)ammonium chloride are its CAS

number and its systematic IUPAC name.
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Identifier Value

CAS Number 62922-45-6[1]

IUPAC Name 2,5-dichloropentan-1-amine;hydrochloride[1]

Synonyms

(2,5-Dichloropentyl)ammonium chloride, 2,5-

Dichloroamylamine hydrochloride, 2,5-

Dichloropentylamine HCl[2][3][4]

Molecular Formula C₅H₁₂Cl₃N[2]

Molecular Weight 192.51 g/mol

InChI Key ATGSLQBVSZNJMT-UHFFFAOYSA-N[2]

Physicochemical Properties
The physicochemical properties of (2,5-Dichloropentyl)ammonium chloride are essential for

its handling, storage, and application in experimental settings.

Property Value Source

Melting Point 148-151 °C ChemicalBook

Water Solubility 302 g/L ChemicalBook

Appearance
White to off-white crystalline

powder
ChemicalBook

Storage
Sealed in a dry environment at

room temperature
ChemicalBook

Synthesis and Manufacturing
The primary synthetic route to (2,5-Dichloropentyl)ammonium chloride involves a two-step

process starting from pentan-1-amine. This process is adaptable for both laboratory-scale

synthesis and industrial production.[1]

Synthetic Pathway Overview
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The synthesis can be logically broken down into two main stages: the selective dichlorination of

the pentylamine backbone followed by the formation of the hydrochloride salt.

Synthesis of (2,5-Dichloropentyl)ammonium chloride

Pentan-1-amine

Selective Dichlorination

2,5-Dichloropentan-1-amine
(Intermediate)

Reaction with HCl

(2,5-Dichloropentyl)ammonium chloride
(Final Product)

Click to download full resolution via product page

A high-level overview of the synthetic pathway.

Detailed Experimental Protocol: Laboratory Scale
Step 1: Dichlorination of Pentan-1-amine

In a well-ventilated fume hood, dissolve pentan-1-amine in a suitable inert solvent (e.g.,

dichloromethane) in a three-necked round-bottom flask equipped with a dropping funnel, a

thermometer, and a reflux condenser.
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Cool the solution to 0-5°C using an ice bath.

Slowly add a chlorinating agent, such as sulfuryl chloride (SO₂Cl₂) or N-chlorosuccinimide

(NCS), dropwise to the cooled solution while maintaining the temperature below 10°C. The

molar ratio of the chlorinating agent to the amine should be carefully controlled to favor

dichlorination.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours or until TLC analysis indicates the consumption of the starting material.

Quench the reaction by the slow addition of a saturated aqueous solution of sodium

bicarbonate.

Separate the organic layer, wash it with brine, and dry it over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude 2,5-dichloropentan-1-amine.

Step 2: Formation of the Hydrochloride Salt

Dissolve the crude 2,5-dichloropentan-1-amine in a minimal amount of a suitable organic

solvent, such as diethyl ether or ethyl acetate.

Cool the solution in an ice bath.

Slowly bubble dry hydrogen chloride gas through the solution or add a solution of HCl in a

compatible solvent (e.g., HCl in diethyl ether) dropwise with stirring.

A white precipitate of (2,5-Dichloropentyl)ammonium chloride will form.

Collect the precipitate by vacuum filtration, wash it with cold diethyl ether, and dry it under

vacuum to yield the final product.

Analytical Characterization
To ensure the purity and confirm the identity of the synthesized (2,5-
Dichloropentyl)ammonium chloride, a combination of analytical techniques is employed.

Spectroscopic Methods
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are critical for

confirming the structure of the molecule by identifying the chemical environment of the

hydrogen and carbon atoms. For amine hydrochlorides, solid-state ³⁵Cl NMR can also be a

powerful tool for structural characterization and identifying polymorphs.

Mass Spectrometry (MS): Techniques like Gas Chromatography-Mass Spectrometry (GC-

MS) can be used to determine the molecular weight and fragmentation pattern of the free

amine (2,5-dichloropentan-1-amine) after appropriate sample preparation.[5]

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for

assessing the purity of the final product. A typical setup would involve a C18 reverse-phase

column with a mobile phase consisting of a buffered aqueous solution and an organic

modifier like acetonitrile.

Thin-Layer Chromatography (TLC): TLC is a quick and convenient method to monitor the

progress of the synthesis reaction.

The following diagram illustrates a general workflow for the analytical characterization of the

compound.
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Analytical Workflow

Synthesized Product

Purity Assessment Structural Confirmation

HPLC TLC NMR (¹H, ¹³C, ³⁵Cl) GC-MS

Confirmed Pure Product

Click to download full resolution via product page

A typical workflow for analytical characterization.

Biological Activity and Potential Applications
While specific signaling pathways and detailed mechanisms of action for (2,5-
Dichloropentyl)ammonium chloride are not extensively documented in publicly available

literature, its structural features suggest several areas of potential biological relevance.

Role as a Synthetic Intermediate
The primary and most well-documented application of this compound is as an intermediate in

organic synthesis. The presence of two chlorine atoms and a primary amine group provides

multiple reactive sites for further chemical modifications, making it a valuable precursor for the

synthesis of a variety of more complex molecules with potential therapeutic applications.

Potential as a Bioactive Molecule
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Alkylating agents, which this compound can be considered a precursor to, are a class of

compounds that can form covalent bonds with biological macromolecules such as DNA. This

interaction can lead to cytotoxicity and is a mechanism of action for some anticancer drugs.

The dichloro- functionality of this molecule makes it a candidate for investigation in this area.

Research Directions
Further research is warranted to explore the specific biological activities of (2,5-
Dichloropentyl)ammonium chloride and its derivatives. Potential areas of investigation

include:

Anticancer Activity: Screening the compound and its derivatives for cytotoxic effects against

various cancer cell lines.

Enzyme Inhibition: Investigating its potential to inhibit specific enzymes, given its reactive

functional groups.

Neuropharmacology: Exploring its effects on the central nervous system, as many amine-

containing compounds exhibit neurological activity.

The following diagram outlines a logical progression for investigating the biological potential of

this compound.
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Biological Activity Investigation Workflow

(2,5-Dichloropentyl)ammonium chloride

Derivative Synthesis
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Click to download full resolution via product page

A proposed workflow for exploring biological activity.

Safety and Handling
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Based on the GHS classification, (2,5-Dichloropentyl)ammonium chloride is classified as a

substance that can cause skin irritation (Category 2), serious eye irritation (Category 2A), and

may cause respiratory irritation (Category 3).[6] Therefore, appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion
(2,5-Dichloropentyl)ammonium chloride is a valuable chemical intermediate with potential

for further exploration in drug discovery and development. This guide provides a

comprehensive overview of its identification, synthesis, characterization, and potential

biological applications. Further research into its specific mechanisms of action and biological

targets is encouraged to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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